Cas no 946305-23-3 (N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-phenoxyacetamide)

• Product Name: N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-phenoxyacetamide
• CAS No: 946305-23-3
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 6237189
• PubChem ID: 16933462
• Update Time: 2025-10-17

N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-phenoxyacetamide
• N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-phenoxyacetamide
• AKOS024646580
• N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-phenoxyacetamide
• F2397-0053
• N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-2-phenoxyacetamide
• 946305-23-3

• Inchi： 1S/C15H13N3O3S/c1-10-13(14(20)18-7-8-22-15(18)16-10)17-12(19)9-21-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： YPQZZJRPXWRXPP-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C(C2=O)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Additional information on N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-phenoxyacetamide

Introduction to CAS No. 946305-23-3: N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}-2-phenoxyacetamide

The compound with CAS No. 946305-23-3, named N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}-2-phenoxyacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential bioactivity and therapeutic applications. Recent studies have highlighted its promising properties in various biological systems, making it a subject of intense research interest.

The molecular structure of N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}-2-phenoxyacetamide is characterized by a fused thiazolo-pyrimidine ring system, which is further substituted with a methyl group and a phenoxyacetamide moiety. This unique combination of structural features contributes to its potential as a modulator of key biological targets. The thiazolo-pyrimidine core is known to exhibit significant bioactivity in various assays, including anti-inflammatory, antiproliferative, and antimicrobial activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving heterocyclic ring formation and functional group transformations. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring that this compound is readily available for further biological evaluation.

In terms of pharmacological activity, N-{7-methyl-5 oxo 5H 1 3thiazolo[3 2a]pyrimidin 6 yl} 2 phenoxyacetamide has demonstrated potent inhibitory effects on several enzyme targets associated with inflammatory diseases and cancer progression. For instance, studies have shown its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, this compound has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

Moreover, the phenoxyacetamide substituent in the molecule plays a crucial role in modulating its pharmacokinetic properties. This group enhances solubility and bioavailability, making it more suitable for systemic administration. Preclinical studies have indicated that this compound exhibits favorable absorption profiles and minimal toxicity in animal models.

The thiazolo-pyrimidine core of N-{7-methyl 5 oxo 5H 1 3thiazolo[3 2a]pyrimidin 6 yl} 2 phenoxyacetamide has also been implicated in modulating ion channels and receptor systems. Recent research has explored its potential as a ligand for G-protein coupled receptors (GPCRs), which are critical targets for drug development in neurodegenerative diseases and cardiovascular disorders.

In conclusion, CAS No. 946305-23-3 represents a promising candidate for further exploration in drug discovery programs targeting inflammation, cancer, and other chronic diseases. Its unique chemical structure and diverse biological activities make it an invaluable tool for advancing our understanding of molecular mechanisms underlying these conditions.